methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate

• IUPAC Name: methyl 4-[2-(4-phenylphenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C23H21NO4/c1-16(22(25)24-20-12-8-19(9-13-20)23(26)27-2)28-21-14-10-18(11-15-21)17-6-4-3-5-7-17/h3-16H,1-2H3,(H,24,25)
• InChI Key: BVRXXFGOIMEEPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)OC)OC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

Methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate, also known as MBPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MBPB has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate is not fully understood. However, studies have shown that methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate inhibits the activity of COX-2, which is involved in the production of inflammatory mediators. In vivo studies have shown that methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has anti-inflammatory and analgesic effects. methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several potential future directions for methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate research. One potential direction is to explore the potential anticancer and anti-inflammatory properties of methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate in vivo. Another potential direction is to explore the potential application of methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate in liquid crystal displays. Additionally, further studies are needed to determine the potential toxicity of methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate and its effects on the environment.
Conclusion:
In conclusion, methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. Further research is needed to explore the potential future directions of methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate.

Scientific Research Applications

Methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been studied for its potential anticancer and anti-inflammatory properties. In material science, methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been studied for its potential application in liquid crystal displays. In environmental science, methyl 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzoate has been studied for its potential use as a corrosion inhibitor.